Cas no 1494362-97-8 (1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 1494362-97-8
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5790671
• PubChem ID: 65844224
• Update Time: 2025-10-30

1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-((1,3-Dimethyl-1h-pyrazol-5-yl)methyl)-4-methyl-1h-pyrazol-3-amine
• EN300-1108970
• 1-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• 1494362-97-8
• CS-0284854
• AKOS015185629
• 1H-Pyrazol-3-amine, 1-[(1,3-dimethyl-1H-pyrazol-5-yl)methyl]-4-methyl-
• 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine

• Inchi： 1S/C10H15N5/c1-7-5-15(13-10(7)11)6-9-4-8(2)12-14(9)3/h4-5H,6H2,1-3H3,(H2,11,13)
• InChI Key： RFGWIBOHZKLMBZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C)C(N)=N1)CC1=CC(C)=NN1C

Computed Properties

• Exact Mass: 205.13274550g/mol
• Monoisotopic Mass: 205.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 416.5±45.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1494362-97-8)

1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 1494362-97-8) is a specialized organic compound belonging to the pyrazole derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. The unique structural features of this molecule, including its dimethylpyrazole and methylpyrazole moieties, make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities.

The growing interest in pyrazole-based compounds stems from their wide-ranging pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer effects. Researchers are particularly intrigued by the 1,3-dimethyl-1H-pyrazole scaffold, which has shown promise in drug discovery programs targeting various diseases. The presence of the amine functional group in this compound further enhances its reactivity, allowing for facile derivatization and customization for specific applications.

In the context of current scientific trends, 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine aligns perfectly with the increasing demand for heterocyclic building blocks in medicinal chemistry. The pharmaceutical industry is actively exploring novel small molecule therapeutics, and compounds like this serve as crucial starting materials for developing targeted therapies. Its molecular structure offers multiple sites for modification, making it versatile for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS 1494362-97-8 involves sophisticated organic transformations that highlight modern green chemistry principles. Many researchers are investigating eco-friendly synthetic routes to such compounds, addressing the global push for sustainable chemical processes. The compound's stability under various conditions also makes it attractive for industrial-scale production, with potential applications extending beyond pharmaceuticals into advanced materials and specialty chemicals.

The analytical characterization of 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. Recent advancements in analytical technology have made it easier to study such complex molecules, contributing to their growing popularity in academic and industrial laboratories.

In the agrochemical sector, pyrazole derivatives like this compound are being evaluated for their potential as crop protection agents. With the increasing global focus on food security and sustainable agriculture, there's heightened interest in developing new pesticide intermediates that are effective yet environmentally benign. The structural features of this molecule suggest possible activity against various plant pathogens, though extensive field studies would be required to confirm such applications.

The commercial availability of CAS 1494362-97-8 through specialty chemical suppliers has facilitated its adoption in various research programs. Many scientists searching for "pyrazole amine derivatives" or "methylpyrazole compounds" are discovering this particular molecule as a valuable addition to their chemical toolkit. Its relatively stable nature under standard laboratory conditions makes it convenient to handle and store, further enhancing its appeal to researchers.

Future research directions for 1-(1,3-dimethyl-1H-pyrazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine may include exploration of its biological activity profile, optimization of synthetic routes for large-scale production, and development of novel derivatives with enhanced properties. As the scientific community continues to investigate nitrogen-containing heterocycles, this compound is likely to remain relevant in cutting-edge chemical research and development initiatives across multiple disciplines.